Cas no 690964-31-9 (2-(phenylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide)

2-(phenylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide structure
690964-31-9 structure
Product Name:2-(phenylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
CAS No:690964-31-9
MF:C15H16N2OS2
MW:304.430340766907
CID:3098240
PubChem ID:2931402
Update Time:2025-04-21

2-(phenylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(phenylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
    • AKOS003264928
    • 2-phenylsulfanyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
    • 2-phenylthio-N-(4,5,6,7-tetrahydrobenzothiazol-2-yl)acetamide
    • 690964-31-9
    • HMS1656B07
    • 2-(phenylthio)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide
    • STL260498
    • F2537-1100
    • Inchi: 1S/C15H16N2OS2/c18-14(10-19-11-6-2-1-3-7-11)17-15-16-12-8-4-5-9-13(12)20-15/h1-3,6-7H,4-5,8-10H2,(H,16,17,18)
    • InChI Key: YOYXGKRTQKSWOD-UHFFFAOYSA-N
    • SMILES: S1C(NC(CSC2C=CC=CC=2)=O)=NC2=C1CCCC2

Computed Properties

  • Exact Mass: 304.07040549Da
  • Monoisotopic Mass: 304.07040549Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.5Ų

2-(phenylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide Pricemore >>

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